Cas no 95191-78-9 (3-Pyridinemethanol, 4-(aminomethyl)-5-hydroxy-6-methyl-, dihydrate)

• Product Name: 3-Pyridinemethanol, 4-(aminomethyl)-5-hydroxy-6-methyl-, dihydrate
• CAS No: 95191-78-9
• MF: C₈H₁₆N₂O₄
• MW: 204.223642349243
• CID: 2818719
• PubChem ID: 71330746
• Update Time: 2024-03-01

3-Pyridinemethanol, 4-(aminomethyl)-5-hydroxy-6-methyl-, dihydrate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 4-(aminomethyl)-5-hydroxy-6-methyl-, dihydrate
• 4-(Aminomethyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol--water (1/2)

• Inchi： 1S/C8H12N2O2.2H2O/c1-5-8(12)7(2-9)6(4-11)3-10-5;;/h3,11-12H,2,4,9H2,1H3;2*1H2
• InChI Key： CBSDTQYBENMSJU-UHFFFAOYSA-N
• SMILES： OC1C(C)=NC=C(CO)C=1CN.O.O

Computed Properties

• Exact Mass: 204.11100700g/mol
• Monoisotopic Mass: 204.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamines Pyridoxamine 5'-phosphates
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamine 5'-phosphates